Cas no 150398-22-4 (H-Phe-Arg-Arg-OH acetate salt)
H-Phe-Arg-Arg-OH acetate salt Chemical and Physical Properties
Names and Identifiers
-
- L-Arginine,L-phenylalanyl-L-arginyl-
- (2S)-2-[[(2S)-2-[[(2S)-2-amino-3-phenylpropanoyl]amino]-5-(diaminomethylideneamino)pentanoyl]amino]-5-(diaminomethylideneamino)pentanoic acid
- H-Phe-Arg-Arg-OH
- PHENYLALANYL-ARGINYL-ARGININE
- Phe-arg-arg
- Phenylalanylarginylarginine
- L-Arginine, N2-(N2-L-phenylalanyl-L-arginyl)-
- DTXSID60164536
- L-Phenylalanyl-L-arginyl-L-arginine
- CHEBI:161280
- 150398-22-4
- (S)-2-((S)-2-((S)-2-Amino-3-phenylPropanamido)-5-guanidinopentanamido)-5-guanidinopentanoic acid
- CHEMBL1271469
- H-Phe-Arg-Arg-OH acetate salt
-
- Inchi: 1S/C21H35N9O4/c22-14(12-13-6-2-1-3-7-13)17(31)29-15(8-4-10-27-20(23)24)18(32)30-16(19(33)34)9-5-11-28-21(25)26/h1-3,6-7,14-16H,4-5,8-12,22H2,(H,29,31)(H,30,32)(H,33,34)(H4,23,24,27)(H4,25,26,28)/t14-,15-,16-/m0/s1
- InChI Key: LZDIENNKWVXJMX-JYJNAYRXSA-N
- SMILES: O=C([C@H](CCC/N=C(\N)/N)NC([C@H](CC1C=CC=CC=1)N)=O)N[C@H](C(=O)O)CCC/N=C(\N)/N
Computed Properties
- Exact Mass: 477.28100
- Monoisotopic Mass: 477.28120063g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 10
- Hydrogen Bond Acceptor Count: 13
- Heavy Atom Count: 34
- Rotatable Bond Count: 19
- Complexity: 715
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -5.1
- Topological Polar Surface Area: 250Ų
Experimental Properties
- Density: 1.43±0.1 g/cm3 (20 ºC 760 Torr),
- Solubility: Slightly soluble (2.8 g/l) (25 º C),
- PSA: 245.32000
- LogP: 2.00110
H-Phe-Arg-Arg-OH acetate salt Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H229705-25mg |
H-Phe-Arg-Arg-OH acetate salt |
150398-22-4 | 25mg |
$ 480.00 | 2022-06-04 | ||
| TRC | H229705-50mg |
H-Phe-Arg-Arg-OH acetate salt |
150398-22-4 | 50mg |
$ 800.00 | 2022-06-04 | ||
| TRC | H229705-100mg |
H-Phe-Arg-Arg-OH acetate salt |
150398-22-4 | 100mg |
$ 1280.00 | 2022-06-04 |
H-Phe-Arg-Arg-OH acetate salt Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on H-Phe-Arg-Arg-OH acetate salt
Comprehensive Analysis of H-Phe-Arg-Arg-OH Acetate Salt (CAS No. 150398-22-4): Properties, Applications, and Research Insights
The compound H-Phe-Arg-Arg-OH acetate salt (CAS No. 150398-22-4) is a synthetic tripeptide derivative gaining significant attention in biochemical and pharmaceutical research. This peptide, composed of phenylalanine (Phe) and two arginine (Arg) residues, is widely studied for its potential role in enzyme inhibition, cell signaling modulation, and drug development. Its acetate salt form enhances solubility, making it suitable for in vitro and in vivo applications. Researchers are particularly interested in its structural stability and bioactivity, which align with current trends in peptide-based therapeutics and precision medicine.
In the context of rising demand for targeted therapies, H-Phe-Arg-Arg-OH acetate salt has emerged as a candidate for modulating protein-protein interactions. Its arginine-rich sequence suggests potential applications in cardiovascular research and metabolic disorder studies, addressing frequent user queries like "peptides for hypertension" or "arginine derivatives in diabetes." The compound’s mechanism of action is often compared to naturally occurring peptides, leveraging AI-driven drug discovery tools to predict its binding affinity—a hot topic in computational biology forums.
From a technical perspective, the CAS No. 150398-22-4 identifier ensures precise tracking in regulatory and safety databases, a critical factor for laboratories compliant with Good Manufacturing Practices (GMP). Analytical techniques such as HPLC and mass spectrometry are routinely employed to verify its purity, a detail frequently searched by quality control professionals. The acetate counterion further optimizes its pH stability, a feature highlighted in peer-reviewed journals focusing on peptide formulation challenges.
Market trends indicate growing interest in custom peptide synthesis services, where H-Phe-Arg-Arg-OH acetate salt is often requested for structure-activity relationship (SAR) studies. Its compatibility with solid-phase peptide synthesis (SPPS) methods makes it a versatile building block for drug design pipelines. Additionally, its potential role in nutraceuticals aligns with consumer searches for "bioactive peptides in supplements," bridging academic research and commercial applications.
Ongoing clinical investigations explore its utility in neuroprotection and wound healing, topics trending in PubMed and Google Scholar alerts. The peptide’s cationic properties due to arginine residues also spark discussions in gene delivery research, answering queries like "peptides for CRISPR delivery." As the scientific community prioritizes green chemistry, synthetic routes for CAS No. 150398-22-4 increasingly emphasize solvent-free or low-waste processes.
In summary, H-Phe-Arg-Arg-OH acetate salt exemplifies the convergence of traditional peptide chemistry and cutting-edge biomedical innovation. Its multifaceted applications—from benchside research to therapeutic development—reflect its relevance in addressing contemporary health challenges, while its technical specifications cater to rigorous industrial standards. This positions it as a compound of enduring interest in both academic and commercial spheres.
150398-22-4 (H-Phe-Arg-Arg-OH acetate salt) Related Products
- 186142-28-9(L-Arginine, L-seryl-L-a-glutamyl-L-valyl-L-asparaginyl-L-leucyl-L-a-aspartyl-L-alanyl-L-a-glutamyl-L-phenylalanyl-)
- 103213-49-6([Glu1]-Fibrinopeptide B)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)